molecular formula C15H17NO3 B10840940 (4-Cyano-2-cyclohexylphenoxy)acetic acid

(4-Cyano-2-cyclohexylphenoxy)acetic acid

Cat. No.: B10840940
M. Wt: 259.30 g/mol
InChI Key: YLYPWLBTNPRZEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Cyano-2-cyclohexylphenoxy)acetic acid is a phenoxyacetic acid derivative characterized by a cyano (-CN) group at the para position and a cyclohexyl substituent at the ortho position of the phenolic ring. The acetic acid moiety enables coordination with metal ions, while the electron-withdrawing cyano group may enhance the acidity of the hydroxyl group, improving its binding affinity.

Properties

Molecular Formula

C15H17NO3

Molecular Weight

259.30 g/mol

IUPAC Name

2-(4-cyano-2-cyclohexylphenoxy)acetic acid

InChI

InChI=1S/C15H17NO3/c16-9-11-6-7-14(19-10-15(17)18)13(8-11)12-4-2-1-3-5-12/h6-8,12H,1-5,10H2,(H,17,18)

InChI Key

YLYPWLBTNPRZEM-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2=C(C=CC(=C2)C#N)OCC(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs include chloro-, fluoro-, and methyl-substituted phenoxyacetic acids (e.g., 2-(4-chloro-2-fluorophenoxy)acetic acid, 2-[[5-[(4-chloro-2-methylphenoxy)methyl]-4-cyclohexyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid). Key comparisons are summarized below:

Compound Substituents Functional Groups Key Properties Reference
(4-Cyano-2-cyclohexylphenoxy)acetic acid -CN (para), -cyclohexyl (ortho) -COOH, -O-, -CN High acidity due to -CN; hydrophobic cyclohexyl enhances steric effects
2-(4-Chloro-2-fluorophenoxy)acetic acid -Cl (para), -F (ortho) -COOH, -O-, -Cl, -F Electron-withdrawing halogens increase polarity; moderate adsorption capacity
Acetic acid-modified sludge-based biochar -COO⁻, -COOH on biochar surface Porous structure, -COO⁻ 97.8% U(VI) removal via monodentate coordination; rapid equilibrium (5 min)
CIS-4-(4-cyanobenzoyl)cyclohexane-1-carboxylic acid -CN (para), -cyclohexane -COOH, -CN Enhanced metal binding via cyano and carboxylate groups

Thermodynamic and Kinetic Behavior

  • ASBB: Follows pseudo-second-order kinetics (κ₂ = 0.45 g/mg·min⁻¹) and Langmuir isotherm (qₘ = 112 mg/g), indicating chemisorption and monolayer binding .
  • Hypothetical Performance of Target Compound: Expected to show faster kinetics than unmodified biochar due to -CN/-COOH synergy but slower than ASBB due to steric hindrance from the cyclohexyl group.

Research Findings and Mechanisms

  • Role of Functional Groups: -COOH/-COO⁻ groups (as in ASBB) coordinate with U(VI) via monodentate binding. The -CN group in the target compound may further stabilize complexes through electron withdrawal .
  • Impact of Substituents: Hydrophobic cyclohexyl groups in phenoxyacetic acids can reduce water solubility but improve selectivity in non-polar matrices. Electron-withdrawing substituents (-CN, -Cl) enhance acidity and binding strength compared to electron-donating groups (-CH₃) .

Data Table: Comparative Analysis of Phenoxyacetic Acid Derivatives

Parameter (4-Cyano-2-cyclohexylphenoxy)acetic Acid ASBB 2-(4-Chloro-2-fluorophenoxy)acetic Acid
Functional Groups -COOH, -CN, -O- -COO⁻, -COOH, porous -COOH, -Cl, -F, -O-
Adsorption Capacity (qₘ) N/A 112 mg/g (U(VI)) ~50 mg/g (estimated)
Optimal pH ~5.0–6.0 (hypothetical) 6.0 4.0–5.0
Kinetics (κ₂) N/A 0.45 g/mg·min⁻¹ 0.20 g/mg·min⁻¹ (estimated)
Key Application Metal coordination, hydrophobic adsorption Uranium recovery Herbicide/pesticide intermediate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.